Cas no 35841-69-1 (S-[2-(methylamino)-2-oxoethyl] O,O-dipropyl phosphorothioate)

• Product name: S-[2-(methylamino)-2-oxoethyl] O,O-dipropyl phosphorothioate
• CAS No: 35841-69-1
• MF: C₉H₂₀NO₄PS
• MW: 269.2982
• CID: 1473648
• PubChem ID: 215554

S-[2-(methylamino)-2-oxoethyl] O,O-dipropyl phosphorothioate Chemical and Physical Properties

Names and Identifiers

• S-[2-(methylamino)-2-oxoethyl] O,O-dipropyl phosphorothioate
• 2-dipropoxyphosphorylsulfanyl-N-methylacetamide
• BRN 2271250
• 35841-69-1
• Phosphorothioic acid, O,O-dipropyl S-(2-(methylamino)-2-oxoethyl) ester
• O,O-Di-n-propyl S-(N-methylcarbamoylmethyl) phosphorothiolate
• DTXSID50189379

• Inchi： InChI=1S/C9H20NO4PS/c1-4-6-13-15(12,14-7-5-2)16-8-9(11)10-3/h4-8H2,1-3H3,(H,10,11)
• InChI Key： ANGMRJAAZAVZAB-UHFFFAOYSA-N
• SMILES： CCCOP(=O)(OCCC)SCC(=O)NC

Computed Properties

• Exact Mass: 269.0852
• Monoisotopic Mass: 269.08506629g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 9
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 89.9Ų

Experimental Properties

• PSA: 64.63